Cas no 64360-42-5 (Benzeneacetic acid, 3-methyl-4-(phenylmethoxy)-)

Benzeneacetic acid, 3-methyl-4-(phenylmethoxy)- structure
64360-42-5 structure
Product Name:Benzeneacetic acid, 3-methyl-4-(phenylmethoxy)-
CAS No:64360-42-5
MF:C16H16O3
MW:256.296444892883
CID:1677849
PubChem ID:3248702
Update Time:2025-04-21

Benzeneacetic acid, 3-methyl-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 3-methyl-4-(phenylmethoxy)-
    • 64360-42-5
    • TWAKAZAKNGJYJJ-UHFFFAOYSA-N
    • (4-(BENZYLOXY)-3-METHYLPHENYL)ACETIC ACID
    • AKOS022275526
    • PHENYLACETIC ACID,3-ME-4-PHMEO
    • DTXSID40877990
    • [4-(benzyloxy)-3-methylphenyl]acetic acid
    • SCHEMBL2793815
    • Inchi: 1S/C16H16O3/c1-12-9-14(10-16(17)18)7-8-15(12)19-11-13-5-3-2-4-6-13/h2-9H,10-11H2,1H3,(H,17,18)
    • InChI Key: TWAKAZAKNGJYJJ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(CC(=O)O)=CC=1C

Computed Properties

  • Exact Mass: 256.10998
  • Monoisotopic Mass: 256.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.